2H-1,4-Benzoxazin-3(4H)-one
2H-1,4-Benzoxazin-3(4H)-one
2H-1,4-Benzoxazin-3(4H)-one, a benzoxazine derivative, is a heterocyclic building block for various natural and synthetic organic compounds. It has been reported as an intermediate during the biogenesis of cyclic hydoxamic acids in maize. Its standard molar enthalpy of formation and tautomerization energy of its tautomers has been evaluated by calorimetric and computational methods. It has been synthesized by reacting o-aminophenol with chloroacetyl chloride in the presence of butanone and aqueous NaHCO3.
Brand Name:
Vulcanchem
CAS No.:
5466-88-6
VCID:
VC20788797
InChI:
InChI=1S/C8H7NO2/c10-8-5-11-7-4-2-1-3-6(7)9-8/h1-4H,5H2,(H,9,10)
SMILES:
C1C(=O)NC2=CC=CC=C2O1
Molecular Formula:
C8H7NO2
Molecular Weight:
149.15 g/mol
2H-1,4-Benzoxazin-3(4H)-one
CAS No.: 5466-88-6
Cat. No.: VC20788797
Molecular Formula: C8H7NO2
Molecular Weight: 149.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2H-1,4-Benzoxazin-3(4H)-one, a benzoxazine derivative, is a heterocyclic building block for various natural and synthetic organic compounds. It has been reported as an intermediate during the biogenesis of cyclic hydoxamic acids in maize. Its standard molar enthalpy of formation and tautomerization energy of its tautomers has been evaluated by calorimetric and computational methods. It has been synthesized by reacting o-aminophenol with chloroacetyl chloride in the presence of butanone and aqueous NaHCO3. |
|---|---|
| CAS No. | 5466-88-6 |
| Molecular Formula | C8H7NO2 |
| Molecular Weight | 149.15 g/mol |
| IUPAC Name | 4H-1,4-benzoxazin-3-one |
| Standard InChI | InChI=1S/C8H7NO2/c10-8-5-11-7-4-2-1-3-6(7)9-8/h1-4H,5H2,(H,9,10) |
| Standard InChI Key | QRCGFTXRXYMJOS-UHFFFAOYSA-N |
| SMILES | C1C(=O)NC2=CC=CC=C2O1 |
| Canonical SMILES | C1C(=O)NC2=CC=CC=C2O1 |
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